![molecular formula C10H17ClN4O2 B1419409 methyl 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride CAS No. 1181515-63-8](/img/structure/B1419409.png)
methyl 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride
Overview
Description
Methyl 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride, also known as MACC hydrochloride, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and chemical biology.
Scientific Research Applications
Peptide Synthesis
This compound serves as an intermediate in the synthesis of peptides. The presence of the amino group allows for the introduction of the cyclohexyl moiety into peptide chains, which can be crucial for the structural and functional mimicry of cyclic peptides .
Medicinal Chemistry
In medicinal chemistry, this compound’s structural features make it a valuable precursor for the synthesis of potential pharmacophores. Its triazole ring, in particular, is a common motif in drug design due to its resemblance to the peptide bond and its stability .
Chiral Source for Asymmetric Synthesis
The chiral center at the cyclohexyl ring provides opportunities for use in asymmetric synthesis. It can be used to induce chirality in other molecules, which is a fundamental step in producing enantiomerically pure substances .
Polymer Material Research
The amino group in the compound can react with various monomers, initiating polymerization processes that result in new types of polymeric materials. These materials could have applications in biodegradable plastics, coatings, and adhesives .
Bioorganic Phosphorous Chemistry
In the field of bioorganic phosphorous chemistry, this compound could be used to study the interaction between phosphorous-containing compounds and biomolecules, aiding in the development of new biomaterials and pharmaceuticals .
Chemical Biology
As a building block in chemical biology, it can be utilized to modify biological molecules, thereby altering their properties or functions. This is particularly useful in the study of protein function and enzyme catalysis .
SYK Inhibitors Development
The structure of this compound suggests potential use in the development of spleen tyrosine kinase (SYK) inhibitors, which are important in the treatment of autoimmune diseases and certain cancers .
Advanced Organic Synthesis Techniques
Finally, this compound can be employed in advanced organic synthesis techniques to create complex molecules. Its reactive sites allow for multiple functionalization steps, which can lead to the synthesis of novel organic compounds with unique properties .
properties
IUPAC Name |
methyl 1-(2-aminocyclohexyl)triazole-4-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O2.ClH/c1-16-10(15)8-6-14(13-12-8)9-5-3-2-4-7(9)11;/h6-7,9H,2-5,11H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PONHAZHQQZNTRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN(N=N1)C2CCCCC2N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17ClN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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